6-(difluoromethyl)-N-(2,5-dimethoxyphenyl)-2-methylpyrimidin-4-amine

• IUPAC Name: 6-(difluoromethyl)-N-(2,5-dimethoxyphenyl)-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C14H15F2N3O2/c1-8-17-11(14(15)16)7-13(18-8)19-10-6-9(20-2)4-5-12(10)21-3/h4-7,14H,1-3H3,(H,17,18,19)
• InChI Key: IRWYPJDDDBBOHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NC2=C(C=CC(=C2)OC)OC)C(F)F
• Molecular Formula: C14H15F2N3O2
• Molecular Weight: 295.28 g/mol

Description

The compound “6-(difluoromethyl)-N-(2,5-dimethoxyphenyl)-2-methylpyrimidin-4-amine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a phenyl ring with two methoxy groups attached. The difluoromethyl group is attached to the 6th position of the pyrimidine ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine ring, the difluoromethyl group, and the 2,5-dimethoxyphenyl group. The presence of these functional groups would likely influence the compound’s reactivity and properties.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the pyrimidine ring, the difluoromethyl group, and the 2,5-dimethoxyphenyl group. These functional groups could participate in a variety of chemical reactions.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Without specific data, it’s difficult to provide a detailed analysis of its safety and hazards.

Future Directions

The study of this compound could provide valuable insights into its potential applications, particularly if it exhibits interesting biological activities. Future research could focus on elucidating its synthesis, properties, and mechanism of action, as well as assessing its safety and potential uses.